Cas no 1361834-12-9 (2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1361834-12-9
• MF: C₁₀H₈F₅N₃
• MW: 265.182639122009
• CID: 4798689
• Update Time: 2025-05-21

2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H8F5N3/c11-9(12)8-5(1-2-16)7(3-17)18-4-6(8)10(13,14)15/h4,9H,1,3,17H2
• InChI Key： XNEBYVSPJPTGIJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CN=C(CN)C=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile: A Comprehensive Overview

The compound 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361834-12-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its pyridine ring structure, which serves as the central framework, with multiple substituents attached at specific positions. The presence of an aminomethyl group, a difluoromethyl group, a trifluoromethyl group, and an acetonitrile group makes this molecule unique in terms of its chemical properties and reactivity.

Recent studies have highlighted the importance of such fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into organic molecules is known to enhance their pharmacokinetic properties, such as bioavailability and metabolic stability. In the case of 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile, the fluorinated substituents contribute to its lipophilicity, which is a critical factor in determining its ability to cross biological membranes. This makes it a promising candidate for use in the development of new therapeutic agents targeting various diseases.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. For instance, the use of palladium-catalyzed coupling reactions has been reported as an efficient way to introduce the trifluoromethyl group onto the pyridine ring. Such advancements in synthetic chemistry have significantly contributed to the scalability of this compound for industrial applications.

One of the most intriguing aspects of 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile is its potential as a building block for more complex molecules. Its versatility lies in the ability of its functional groups to participate in a wide range of chemical transformations. For example, the acetonitrile group can be converted into an amide or an ester, while the aminomethyl group can serve as a site for further substitution or condensation reactions. This makes it an invaluable intermediate in the synthesis of bioactive compounds.

Recent research has also focused on understanding the electronic properties of this compound. Computational studies have revealed that the presence of electron-withdrawing groups, such as the trifluoromethyl and acetonitrile groups, significantly alters the electronic distribution within the pyridine ring. This modulation of electronic properties can influence the molecule's reactivity towards nucleophiles and electrophiles, making it suitable for applications in catalysis and materials science.

In terms of biological activity, preliminary assays have shown that 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that further exploration into its pharmacological profile could lead to its development as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for anticancer drug development.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that under specific conditions, such as high pH or UV irradiation, it undergoes degradation into less toxic byproducts. This information is crucial for assessing its safety profile and ensuring that its production and use align with environmental regulations.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361834-12-9) is a multifaceted compound with diverse applications across various fields. Its unique structure, enhanced by fluorinated substituents and reactive functional groups, positions it as a valuable tool in modern chemistry and pharmacology. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.